Cas no 134926-95-7 (1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-one)

1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-one structure
134926-95-7 structure
Product Name:1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-one
CAS No:134926-95-7
MF:C7H11N3O
MW:153.181740999222
MDL:MFCD18834912
CID:880094
PubChem ID:14914703
Update Time:2025-04-19

1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[1-(1-methylethyl)-1H-1,2,3-triazol-4-yl]- (9CI)
    • 1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-one
    • MDL： MFCD18834912
    • Inchi： 1S/C7H11N3O/c1-5(2)10-4-7(6(3)11)8-9-10/h4-5H,1-3H3
    • InChI Key： WQBUQCVXDZQIOV-UHFFFAOYSA-N
    • SMILES： O=C(C)C1=CN(C(C)C)N=N1

Computed Properties

  • Exact Mass: 153.090211983g/mol
  • Monoisotopic Mass: 153.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 47.8Ų

1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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 134926-95-7 97%
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1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
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TRC
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1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7
50mg
 $ 185.00 2022-06-07
TRC
B523930-100mg
1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7
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 $ 295.00 2022-06-07
Enamine
EN300-263034-0.05g
1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7 95%
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Enamine
EN300-263034-0.1g
1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7 95%
0.1g
 $142.0 2024-06-18
Enamine
EN300-263034-0.25g
1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7 95%
0.25g
 $202.0 2024-06-18
Enamine
EN300-263034-0.5g
1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7 95%
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Enamine
EN300-263034-1.0g
1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7 95%
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 $407.0 2024-06-18
Enamine
EN300-263034-2.5g
1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-one
 134926-95-7 95%
2.5g
 $798.0 2024-06-18

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